Cas no 1339230-23-7 (2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid
• CAS No: 1339230-23-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6329480
• PubChem ID: 63645163
• Update Time: 2025-10-30

2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid
• AKOS012955551
• CS-0250307
• 1339230-23-7
• EN300-5040459
• 2-(2,5-dimethylpyrrol-1-yl)-3,3-dimethylbutanoic acid

• Inchi： 1S/C12H19NO2/c1-8-6-7-9(2)13(8)10(11(14)15)12(3,4)5/h6-7,10H,1-5H3,(H,14,15)
• InChI Key： MEWSBOFVAFUOJZ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C)N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid

Introduction to 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid (CAS No. 1339230-23-7)

2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid, identified by the chemical compound code CAS No. 1339230-23-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 2,5-dimethyl-1H-pyrrol-1-yl substituent and the presence of a branched alkyl side chain, contribute to its unique chemical properties and reactivity.

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid involves a series of well-designed chemical transformations that highlight the expertise in organic synthesis. The process typically begins with the functionalization of a pyrrole ring, followed by the introduction of the 3,3-dimethylbutanoic acid moiety. This synthetic route requires precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced catalytic systems and purification techniques.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions involving 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid. Molecular modeling studies have revealed that this compound exhibits strong binding affinity to certain biological targets, making it a promising candidate for further pharmacological investigation. Specifically, its ability to interact with enzymes and receptors has been explored in the context of developing novel therapeutic agents.

In the realm of medicinal chemistry, derivatives of pyrrole have shown remarkable potential in addressing various therapeutic challenges. The structural motif present in 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid aligns well with this trend. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, modifications to the side chain or the pyrrole ring can lead to compounds with improved solubility or target specificity.

The biological activity of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid has been investigated through both in vitro and in vivo studies. Initial experiments have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This finding is particularly intriguing given the growing interest in developing anti-inflammatory agents with minimal side effects. Further research is needed to elucidate the exact mechanisms of action and to optimize dosing regimens for therapeutic applications.

One of the key challenges in working with 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid is its stability under various conditions. Like many heterocyclic compounds, it may be susceptible to degradation under extreme pH or temperature conditions. However, recent developments in chemical stabilization techniques have mitigated these issues to some extent. For example, protective groups can be employed during synthesis to safeguard sensitive functional moieties until they are needed for further transformations.

The role of CAS No. 1339230-23-7 as a reference point for this compound underscores its significance in scientific literature and patent filings. Researchers often rely on such identifiers to ensure consistency and accuracy when discussing or synthesizing related molecules. The CAS system provides a unique numerical assignment that helps distinguish one compound from another, facilitating efficient communication within the scientific community.

Future directions for research on 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3,3-dimethylbutanoic acid include exploring its potential as a scaffold for drug discovery programs. By leveraging structure-based design principles, chemists can modify this molecule to enhance its pharmacokinetic properties or to expand its range of biological activities. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The environmental impact of synthesizing and handling CAS No. 1339230-23-7 is also an important consideration. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production processes. Techniques such as catalytic asymmetric synthesis or solvent-free reactions can contribute to more sustainable practices while maintaining high standards of product quality.

In conclusion,2-(2,5-dimethyl-1H-pyrrol-1-yI)-3,33dimethyIbutanoic acid (CAS No. 1339230 - 23 - 7) represents an exciting avenue for pharmaceutical innovation. Its unique structure and promising biological activities make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in shaping future advances in medicinal chemistry.